4-Hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

• IUPAC Name: 4-oxo-1,7-dihydropyrrolo[2,3-b]pyridine-3-carbaldehyde
• InChI: InChI=1S/C8H6N2O2/c11-4-5-3-10-8-7(5)6(12)1-2-9-8/h1-4H,(H2,9,10,12)
• InChI Key: OCFFEPKNSVAYCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C(C1=O)C(=CN2)C=O
• Molecular Formula: C8H6N2O2
• DSSTOX Substance ID: DTXSID201217353
• Molecular Weight: 162.15 g/mol
• CAS RN: 1190314-66-9

Description

“4-Hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde” is a chemical compound that is part of a class of 1H-pyrrolo[2,3-b]pyridine derivatives. These derivatives have been reported to have potent activities against FGFR1, 2, and 3.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including “this compound”, has been a subject of research. The synthesis methods are systematized according to the method to assemble the pyrazolopyridine system.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Biological Activity : Investigating its interactions with biological targets (enzymes, receptors, etc.) can lead to drug discovery. .

Anticancer Properties

• Breast Cancer : Compound 4-Hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (referred to as “4h”) inhibits breast cancer cell proliferation and induces apoptosis. .

Blood Glucose Regulation

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Organic Synthesis

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Other Applications

Future Directions

The future directions for the research and development of “4-Hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde” and similar compounds include further exploration of their potential as FGFR inhibitors for cancer therapy.

Mechanism of Action

Target of Action

The primary targets of 4-Hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . They play an essential role in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .

Mode of Action

Upon binding to fibroblast growth factors, FGFRs undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in the activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . This compound exhibits potent inhibitory activity against FGFR1, 2, and 3 .

Biochemical Pathways

The abnormal activation of the FGFR signaling pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers . Therefore, the inhibition of FGFRs by this compound can potentially disrupt these pathways and halt the progression of these cancers .

Pharmacokinetics

It’s noted that a compound with a low molecular weight would be an appealing lead compound, which is beneficial to the subsequent optimization . This suggests that the compound may have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Result of Action

In vitro, this compound inhibited breast cancer 4T1 cell proliferation and induced its apoptosis . In addition, it also significantly inhibited the migration and invasion of 4T1 cells .